2-[(5-Bromopyridin-3-yl)oxy]aceticacidhydrochloride

• Molecular Formula: C7H7BrClNO3
• Molecular Weight: 268.49 g/mol
• IUPAC Name: 2-(5-bromopyridin-3-yl)oxyacetic acid;hydrochloride
• InChI: InChI=1S/C7H6BrNO3.ClH/c8-5-1-6(3-9-2-5)12-4-7(10)11;/h1-3H,4H2,(H,10,11);1H
• InChI Key: PDFOJEKLJRWUSA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)OCC(=O)O.Cl

Description

2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride is a halogenated aromatic compound featuring a pyridine ring substituted with a bromine atom at the 5-position and an oxyacetic acid group at the 3-position, forming a hydrochloride salt. The bromopyridine moiety enhances electrophilic reactivity, while the acetic acid group contributes to solubility and hydrogen-bonding capacity. This compound is likely utilized as a pharmaceutical intermediate or building block in organic synthesis, analogous to other brominated derivatives in Enamine Ltd’s catalog .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride typically involves the reaction of 5-bromopyridine with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, where the bromine atom on the pyridine ring is replaced by the chloroacetic acid moiety. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce various derivatives with different functional groups.

Scientific Research Applications

2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing the substrate from accessing the enzyme. In receptor binding studies, the compound can act as an agonist or antagonist, modulating the receptor’s activity and downstream signaling pathways.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound is compared to three structurally related brominated compounds from Enamine Ltd’s catalog (Table 1):

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents
2-[(5-Bromopyridin-3-yl)oxy]acetic acid HCl	C₇H₇BrClNO₃*	~270.5 (calc.)	Not provided	Pyridine-Br, oxyacetic acid, HCl salt
2-Amino-3-(5-bromopyridin-3-yl)propanoic acid	C₈H₁₁BrCl₂N₂O₂	318.00	EN300-6512874	Pyridine-Br, amino propanoic acid
Sodium 2-(4-bromophenoxy)-2,2-difluoroacetate	C₈H₄BrF₂NaO₃	289.01	EN300-109900	Bromophenoxy, difluoroacetate, Na salt
2-(2-Bromo-3,6-difluorophenyl)acetic acid	C₈H₅BrF₂O₂	251.03	EN300-6512850	Bromo-difluorophenyl, acetic acid

*Estimated molecular weight based on formula derivation.

• Functional Group Impact: The oxyacetic acid group in the target compound increases acidity (pKa ~2–3) compared to the amino propanoic acid derivative (pKa ~4–5 for α-amino acids), influencing solubility and ionic interactions . The sodium salt analog (EN300-109900) exhibits higher aqueous solubility than the hydrochloride form due to the Na⁺ counterion, while the difluoroacetate group enhances metabolic stability .

Physicochemical Properties

• Molecular Weight: The target compound (~270.5) is lighter than the amino propanoic acid derivative (318.00) but heavier than the difluoroacetate sodium salt (289.01). Lower molecular weight may improve bioavailability in drug design contexts.
• However, bromine increases molecular weight and may pose toxicity risks if metabolically labile .

Research Findings and Methodological Considerations

• Crystallographic Characterization : Tools like SHELXL (for refinement) and ORTEP-3 (for visualization) are critical for resolving the stereochemistry and salt forms of such compounds, ensuring accurate structural comparisons .
• Discrepancies in Literature : Some entries in the Enamine catalog (e.g., conflicting molecular formulas for EN300-109900) highlight the need for cross-verification via spectral or crystallographic data .

Biological Activity

2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity, mechanisms of action, and relevant research findings associated with this compound, supported by data tables and case studies.

Chemical Structure and Properties

The chemical structure of 2-[(5-Bromopyridin-3-yl)oxy]acetic acid hydrochloride can be described as follows:

• Molecular Formula : C_8H_8BrN O_3·HCl
• Molecular Weight : 163.52 g/mol
• IUPAC Name : 2-(5-bromopyridin-3-yloxy)acetic acid

Antimicrobial Activity

Research has indicated that compounds similar to 2-[(5-Bromopyridin-3-yl)oxy]acetic acid exhibit significant antimicrobial properties. A study highlighted the effectiveness of various oxazolidinone derivatives against Gram-positive and Gram-negative bacteria, suggesting that modifications in the molecular structure can enhance bioactivity against resistant strains .

Table 1: Antimicrobial Activity of Related Compounds

Compound	MIC (µg/mL)	Target Organism
2-[(5-Bromopyridin-3-yl)oxy]acetic acid	TBD	TBD
Oxazolidinone Analog 1	4	Staphylococcus aureus
Oxazolidinone Analog 2	8	Escherichia coli

Note: TBD = To Be Determined; further testing is required for the specific compound.

The mechanism by which 2-[(5-Bromopyridin-3-yl)oxy]acetic acid exerts its biological effects may involve inhibition of key bacterial processes such as protein synthesis or cell wall synthesis. Similar compounds have been shown to interact with ribosomal RNA, disrupting bacterial protein synthesis .

Case Study 1: Antimicrobial Efficacy

In a recent study, a series of brominated pyridine derivatives were evaluated for their antimicrobial efficacy. The study found that the presence of the bromine atom significantly enhanced the activity against resistant bacterial strains, indicating a potential pathway for developing new antibiotics .

Case Study 2: In Vitro Studies

In vitro assays demonstrated that compounds with similar structures to 2-[(5-Bromopyridin-3-yl)oxy]acetic acid could inhibit the growth of both Gram-positive and Gram-negative bacteria. The results suggested that these compounds could serve as lead candidates for further development in antimicrobial therapies .